Cas no 1021094-67-6 (N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}thiophene-2-carboxamide)

• Product Name: N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}thiophene-2-carboxamide
• CAS No: 1021094-67-6
• MF: C₁₇H₂₀N₆OS
• MW: 356.445301055908
• CID: 5456218
• Update Time: 2025-06-09

N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]thiophene-2-carboxamide
• N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}thiophene-2-carboxamide

• Inchi： 1S/C17H20N6OS/c24-17(14-5-4-10-25-14)18-6-9-23-16-13(11-21-23)15(19-12-20-16)22-7-2-1-3-8-22/h4-5,10-12H,1-3,6-9H2,(H,18,24)
• InChI Key： NYQUCCYLERSYBM-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C3C(C=N2)=C(N2CCCCC2)N=CN=3)=O)SC=CC=1

Additional information on N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}thiophene-2-carboxamide

Comprehensive Overview of N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}thiophene-2-carboxamide (CAS 1021094-67-6)

The compound N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}thiophene-2-carboxamide (CAS 1021094-67-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrazolo[3,4-d]pyrimidine core, coupled with a thiophene-2-carboxamide moiety, positions it as a promising candidate for modulating various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and targeted therapy, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on small-molecule inhibitors like N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}thiophene-2-carboxamide due to their ability to interact with specific protein targets. This compound’s piperidin-1-yl group enhances its binding affinity, making it a subject of interest in oncology and immunology. With the rise of AI-driven drug discovery, computational studies have further highlighted its potential, addressing common search queries such as "kinase inhibitors for cancer treatment" and "small-molecule drug design."

The synthesis of CAS 1021094-67-6 involves multi-step organic reactions, including pyrazole and pyrimidine ring formations, followed by amide coupling. Its thiophene component contributes to improved solubility and pharmacokinetic properties, a hot topic in modern drug development forums. Researchers frequently explore questions like "how to optimize heterocyclic compounds for bioavailability," which underscores the relevance of this molecule’s design.

From a therapeutic perspective, N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}thiophene-2-carboxamide has been investigated in preclinical models for its selectivity and low off-target effects. These attributes align with the industry’s shift toward personalized medicine and reduced side effects, frequently searched terms in medical databases. Its mechanism of action, often compared to established tyrosine kinase inhibitors, makes it a compelling case study for academic and industrial researchers alike.

Beyond its pharmacological potential, the compound’s structural novelty has spurred interest in patent literature and intellectual property discussions. Queries such as "patents for pyrazolo[3,4-d]pyrimidine derivatives" reflect this trend. Additionally, its compatibility with high-throughput screening platforms has made it a valuable tool in drug repurposing studies, another trending topic in biomedical research.

In summary, CAS 1021094-67-6 exemplifies the convergence of medicinal chemistry and molecular biology, addressing critical needs in modern therapeutics. Its multifaceted applications—from kinase modulation to drug delivery optimization—ensure its continued relevance in both scientific literature and industry pipelines. As the demand for targeted therapies grows, this compound remains a key player in bridging the gap between bench research and clinical innovation.